Cas no 29140-60-1 (1-Piperazinecarbodithioicacid, 4-(phenylmethyl)-, sodium salt (1:1))

• Product Name: 1-Piperazinecarbodithioicacid, 4-(phenylmethyl)-, sodium salt (1:1)
• CAS No: 29140-60-1
• MF: C₁₂H₁₅N₂NaS₂
• MW: 274.380670785904
• CID: 286087
• PubChem ID: 23663434
• Update Time: 2025-04-19

1-Piperazinecarbodithioicacid, 4-(phenylmethyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbodithioicacid, 4-(phenylmethyl)-, sodium salt (1:1)
• sodium,4-benzylpiperazine-1-carbodithioate
• 1-Piperazinecarbodithioic acid, 4-benzyl-, sodium salt, dihydrate
• sodium 4-benzylpiperazine-1-carbodithioate
• DTXSID20183400
• 4-Benzyl-1-piperazinecarbodithioic acid sodium salt dihydrate
• 29140-60-1

• Inchi： 1S/C12H16N2S2.Na/c15-12(16)14-8-6-13(7-9-14)10-11-4-2-1-3-5-11;/h1-5H,6-10H2,(H,15,16);/q;+1/p-1
• InChI Key： QIUHWDVZYIUHLW-UHFFFAOYSA-M
• SMILES： [S-]C(N1CCN(CC2C=CC=CC=2)CC1)=S.[Na+]

Computed Properties

• Exact Mass: 274.05765
• Monoisotopic Mass: 274.05743512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 6.48